Cas no 886761-77-9 (2-(3,4,5-trifluorophenyl)ethan-1-ol)

• Product Name: 2-(3,4,5-trifluorophenyl)ethan-1-ol
• CAS No: 886761-77-9
• MF: C₈H₇F₃O
• MW: 176.135792970657
• MDL: MFCD06660355
• CID: 3142889
• PubChem ID: 17750838
• Update Time: 2025-05-20

2-(3,4,5-trifluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,4,5-TRIFLUOROPHENYL)ETHANOL
• 2-(3,4,5-trifluorophenyl)ethan-1-ol
• 3,4,5-Trifluorobenzeneethanol
• MFCD06660355
• VGWRUVISALLMOW-UHFFFAOYSA-N
• 886761-77-9
• SCHEMBL1240699
• CS-0266552
• AKOS006283191
• 3,4,5-Trifluorophenethyl alcohol
• EN300-1634824
• DTXSID801307211

• MDL： MFCD06660355
• Inchi： 1S/C8H7F3O/c9-6-3-5(1-2-12)4-7(10)8(6)11/h3-4,12H,1-2H2
• InChI Key： VGWRUVISALLMOW-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CCO)F)F

Computed Properties

• Exact Mass: 176.04489933g/mol
• Monoisotopic Mass: 176.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Refractive Index: 1.4732

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3,4,5-trifluorophenyl)ethan-1-ol

Introduction to 2-(3,4,5-trifluorophenyl)ethan-1-ol (CAS No. 886761-77-9)

2-(3,4,5-trifluorophenyl)ethan-1-ol, with the CAS number 886761-77-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique trifluorophenyl moiety, which imparts distinct chemical and biological properties. The presence of the trifluoromethyl group on the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, making it a valuable scaffold for drug discovery and development.

The chemical structure of 2-(3,4,5-trifluorophenyl)ethan-1-ol consists of a trifluorophenyl ring attached to an ethan-1-ol group. This combination provides a versatile platform for functionalization and modification, enabling researchers to explore a wide range of biological activities and therapeutic applications. The compound's hydroxyl group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors.

In recent years, 2-(3,4,5-trifluorophenyl)ethan-1-ol has been extensively studied for its potential as a lead compound in various drug discovery programs. One notable area of research is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against fatty acid amide hydrolase (FAAH), an enzyme responsible for the degradation of endocannabinoids such as anandamide. This property makes it a promising candidate for the development of treatments for conditions such as pain and inflammation.

Beyond its enzymatic inhibition properties, 2-(3,4,5-trifluorophenyl)ethan-1-ol has also been investigated for its potential as an antiviral agent. Research has demonstrated that certain derivatives of this compound can effectively inhibit the replication of viral pathogens, including influenza virus and human immunodeficiency virus (HIV). The mechanism of action involves interference with viral entry or replication processes, making it a valuable tool in the fight against viral infections.

In the context of cancer research, 2-(3,4,5-trifluorophenyl)ethan-1-ol has shown promise as a potential anticancer agent. Studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Additionally, its ability to cross cell membranes due to its lipophilic nature enhances its efficacy in targeting intracellular cancer targets.

The synthesis of 2-(3,4,5-trifluorophenyl)ethan-1-ol typically involves multi-step organic reactions. One common approach is the Grignard reaction between 3,4,5-trifluorobenzaldehyde and ethyl magnesium bromide followed by hydrolysis to form the desired alcohol. This synthetic route allows for efficient production of the compound on both laboratory and industrial scales.

In terms of safety and handling, 2-(3,4,5-trifluorophenyl)ethan-1-ol should be managed with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be used when handling this compound. Additionally, it is important to store the compound in a cool, dry place away from sources of heat or ignition.

The future prospects for 2-(3,4,5-trifluorophenyl)ethan-1-ol are promising. Ongoing research continues to explore new derivatives and analogs with enhanced biological activities and improved pharmacological profiles. As our understanding of this compound deepens, it is likely that it will play an increasingly important role in the development of novel therapeutic agents across various medical fields.